Sodium aspartate

• IUPAC Name: disodium;(2S)-2-aminobutanedioate
• InChI: InChI=1S/C4H7NO4.2Na/c5-2(4(8)9)1-3(6)7;;/h2H,1,5H2,(H,6,7)(H,8,9);;/q;2*+1/p-2/t2-;;/m0../s1
• InChI Key: XMXOIHIZTOVVFB-JIZZDEOASA-L
• Canonical SMILES: C(C(C(=O)[O-])N)C(=O)[O-].[Na+].[Na+]
• Isomeric SMILES: C([C@@H](C(=O)[O-])N)C(=O)[O-].[Na+].[Na+]
• Molecular Formula: C4H5NNa2O4
• Related CAS: 56-84-8 (Parent)
• DSSTOX Substance ID: DTXSID501014348
• Molecular Weight: 177.07 g/mol
• Physical Description: White solid; [Sigma-Aldrich MSDS]
• CAS RN: 5598-53-8, 17090-93-6, 3792-50-5, 94525-01-6

Description

Synthesis Analysis

The synthesis of sodium aspartate and its polymers involves thermal polycondensation of L-aspartic acid, leading to the formation of poly(succinimide), which is then hydrolyzed to sodium polyaspartate. Detailed microstructure analysis using NMR spectroscopy has identified end groups and irregular structures likely produced by deamination and decarboxylation during synthesis (Matsubara, Nakato, & Tomida, 1998). This method showcases the complexity and precision required in synthesizing this compound derivatives.

Molecular Structure Analysis

The molecular structure of this compound, particularly in its polymeric form, has been extensively studied through various NMR techniques. These studies indicate a predominant β:α linkage ratio and reveal that the sequencing of sodium polyaspartate is random, irrespective of synthesis and hydrolysis conditions (Wolk, Swift, Paik, Yocom, Smith, & Simon, 1994). Understanding the molecular structure is essential for applications in material science and biochemistry.

Chemical Reactions and Properties

This compound participates in various chemical reactions, including its role in enhancing the salty taste perception when added to a mixture of NaCl and KCl. This specific interaction does not amplify the response to NaCl alone but significantly enhances the glossopharyngeal nerve response to the salt mixture, indicating a unique chemical property of this compound in taste modulation (Nakagawa, Kohori, Koike, Katsuragi, & Shoji, 2014).

Physical Properties Analysis

The physical properties of this compound, particularly in hydrated forms, have been studied through high-resolution NMR, revealing that the conformation of poly(aspartic acid) sodium salt remains relatively stable upon hydration. This stability is crucial for its application in biomedical fields (Wang & Ando, 1998).

Chemical Properties Analysis

The chemical properties of this compound, such as its interaction with metal ions and its role in forming metal-organic frameworks (MOFs), have been explored to design stable structures for various applications. The flexibility of aspartate-based linkers enhances framework stability, demonstrating the potential of this compound in material science (Siman, Trickett, Furukawa, & Yaghi, 2015).

Scientific Research Applications

• Reproductive Health : Sodium D-aspartate supplementation significantly increased sperm concentration and motility, thereby improving pregnancy rates in sub-fertile patients (D'aniello et al., 2012).

• Taste Perception : Sodium aspartate enhances salty taste perception, suggesting its potential as a salt substitute (Nakagawa et al., 2014).

• Neurotransmitter Regulation : It plays a role in allosteric regulation of alpha 2-adrenergic receptors, important for selective binding of adrenergic ligands (Horstman et al., 1990).

• Cognitive Enhancement : Oral administration of sodium D-aspartate improved cognitive capabilities in rats (Topo et al., 2010).

• Neurotransmitter Transport : The sodium and aspartate symporter from Pyrococcus horikoshii, GltPh, controls neurotransmitter levels in brain synapses (Georgieva et al., 2012).

• Physiological Effects in Animals : Administration to neonatal mice influenced body weight, behavior, and reproductive function (Pizzi et al., 1978).

• Ophthalmic Research : Used in excised frog retina studies to isolate specific receptor potentials (Sillman et al., 1969).

• Biochemical Analysis : It leads to changes in certain enzyme activities in blood serum (Danilchenko, 2017).

• Educational Application : Used in green polymerization experiments for undergraduate laboratories (Bennett, 2005).

• Neurodegenerative Disease Research : Its binding is reduced in Alzheimer's disease patients (Cross et al., 1987).

• Hormonal Influence : D-aspartic acid enhances the release and synthesis of LH and testosterone (Topo et al., 2009).

• Neurobiology : Intracellular sodium influences NMDA-receptor-mediated channel activity and toxicity (Yu, 2006).

• Protein Synthesis : The activity of aspartate in protein synthesis has been studied in neurons (Clarke et al., 1975).

• Neuronal Transport : Aspartate uptake and release by rat brain slices is sodium-dependent (Davies & Johnston, 1976).

• Alzheimer's Treatment : Sodium benzoate, a D-amino acid oxidase inhibitor, showed promise in early-phase Alzheimer's disease (Lin et al., 2014).

• Bone Regeneration : Alendronate sodium loaded nanoparticles have applications in guided bone regeneration (Oz et al., 2019).

• Food Safety : Excessive consumption of aspartame and sodium benzoate, common food additives, can have harmful health effects (Bakhshi, 2018).

Mechanism of Action

Target of Action

Sodium aspartate primarily targets the sodium-coupled neutral amino acid transporters . These transporters are responsible for the transport of amino acids across the cell membrane, which is crucial for protein synthesis and other metabolic processes . This compound also interacts with other targets such as asparagine synthetase , asparagine–tRNA ligase , and isoaspartyl peptidase/L-asparaginase .

Mode of Action

This compound functions as a sodium-dependent amino acid transporter . It mediates the saturable, pH-sensitive, and electrogenic cotransport of glutamine and sodium ions with a stoichiometry of 1:1 . It may also transport small zwitterionic and aliphatic amino acids with a lower affinity .

Biochemical Pathways

This compound is involved in several biochemical pathways. Most notably, it participates in the urea cycle , gluconeogenesis , purine-nucleotide cycle , and neurotransmission . It is also involved in the malate–aspartate shuttle , which maintains NADH delivery to mitochondria and redox balance . Furthermore, it connects with the glutamate–glutamine cycle and ensures glycolysis and ammonia detoxification in astrocytes .

Pharmacokinetics

The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). This compound dissociates into its component amino acids, L-ornithine and L-aspartate, which are absorbed from the small intestine by active transport across the brush border of the intestinal epithelium . This absorption is largely dependent on the sodium ion gradient .

Result of Action

The action of this compound results in various molecular and cellular effects. For instance, L-ornithine, a component of this compound, produces significant “sedative” effects on brain slice metabolism, most likely via conversion of ornithine to GABA via the ornithine aminotransferase pathway . On the other hand, L-aspartate shows concentration-dependent excitatory effects .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of sodium ions is crucial for the sodium-dependent transport of this compound . Moreover, the pH level can affect the pH-sensitive transport of this compound . .

Future Directions

Future research could focus on the effects of aspartate supplementation on repeated-sprint performance and blood pH. There is also potential for further investigation into the role of aspartate in the tricarboxylic acid cycle flux.

Q & A

Q1: How does sodium aspartate affect retinal protein synthesis?

A: this compound (NaAsp), at concentrations often used to isolate photoreceptor responses in electroretinography, significantly impacts retinal protein synthesis. Studies using isolated retinas from Xenopus laevis show that NaAsp, across a range of concentrations (0.1–50 mM), markedly reduces the incorporation of ³H-leucine into proteins within the inner retina. Conversely, higher concentrations (50 mM) boost the incorporation of the label into photoreceptors, particularly rhodopsin. This suggests a potential role of acidic amino acids in influencing retinal protein synthesis, although the connection between this effect and their use in isolating photoreceptor responses remains unclear. []

Q2: Can this compound influence salty taste perception?

A: Research suggests that this compound can enhance the perception of saltiness, particularly in salt mixtures. Studies using bullfrog glossopharyngeal nerve responses and human sensory tests showed that adding NaAsp to a sodium chloride (NaCl) and potassium chloride (KCl) mixture amplified the perceived saltiness. Notably, NaAsp didn't enhance the saltiness of NaCl alone, nor did it affect the perception of sour, bitter, or umami tastes. These findings point to the potential of NaAsp as a salt substitute, possibly helping reduce dietary salt intake. []

Q3: Does this compound contribute to urinary carcinogenesis?

A: While this compound and glycine have been linked to hyperplasias in the renal pelvis and urinary bladder of Fischer-344 rats, a study investigating their effects on N-butyl-N-(4-hydroxybutyl)nitrosamine (BBN)-initiated lesions revealed a distinct promoting effect of NaAsp. Specifically, NaAsp, but not glycine, increased the occurrence of proliferative lesions in the renal pelvis. This was observed in both male and female rats treated with BBN followed by NaAsp. The same group also exhibited a higher incidence of bladder tumors alongside changes in urinary pH, sodium, creatinine, and uric acid levels. The study concluded that NaAsp acts as a promoter for urinary carcinogenesis in rats, although the underlying mechanisms for its effects on the renal pelvis and bladder might differ. []

Q4: How does this compound interact with photoreceptors in the retina?

A: this compound is commonly used in vision research to isolate the photoreceptor component of the electroretinogram (ERG). It acts by depolarizing horizontal cells in the retina, effectively suppressing their response to light. This isolation allows for a clearer examination of the photoreceptor's direct response to light stimuli without the influence of horizontal cell feedback. [, , , ]

Q5: Can this compound be utilized in the production of ectoine?

A: this compound serves as a key substrate in the biosynthetic pathway of ectoine, a cyclic amino acid with applications in medicine and cosmetics. Studies involving the heterologous expression of the ectoine synthesis cluster (ectABC genes) from Halomonas elongata in Escherichia coli demonstrated successful ectoine production. Optimizing the bioconversion conditions, including the use of this compound, glycerol, glucose, and KCl, significantly enhanced ectoine yield. This research highlights the potential of engineered E. coli strains, utilizing this compound, for the industrial production of ectoine. [, ]

Q6: How does this compound influence the growth of Bacillus subtilis?

A: Research on Bacillus subtilis mutants lacking the high-affinity aspartate transporter (aspH aspT mutants) has revealed a fascinating aspect of this compound's influence on bacterial growth. These mutants thrive in environments rich in both this compound and sodium ions (Na+). Interestingly, the Na+ effect doesn't stem from enhanced aspartate uptake but rather from a metabolic boost within the cells. This Na+-dependent growth is inducible, requiring prior exposure to Na+. Further investigations using various amino acids in potassium aspartate media suggest that Na+ might counteract the inhibitory effects of aspartate or accumulating ammonium ions, or potentially address deficiencies in proline metabolism. []

Q7: What are the implications of this compound's hyperosmotic properties?

A: The hyperosmotic nature of this compound has significant implications, particularly in ophthalmology. When hyperosmotic solutions were injected into the rabbit vitreous, rapid retinal whitening followed by detachment and degeneration was observed. Solutions nearing 500 mOsm were found to induce visible retinal changes. This compound, alongside sodium chloride, EDTA, mannitol, sucrose, and penicillin, exhibited similar effects at comparable osmolarities. These findings underscore the importance of considering osmolarity when administering intravitreal injections to avoid potential retinal toxicity. []